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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256 Get Quote

5-Methyl-5-nonanol: A Technical Guide
Introduction
5-Methyl-5-nonanol is a tertiary alcohol that, while not having a storied history of a singular

"discovery," represents a classic example of a molecule synthesized through well-established

principles of organic chemistry. Its existence and preparation are a direct result of the

development of powerful carbon-carbon bond-forming reactions, most notably the Grignard

reaction. This guide provides a comprehensive overview of 5-Methyl-5-nonanol, focusing on

its chemical and physical properties, a detailed experimental protocol for its synthesis, and its

characterization data. The content is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis who require a technical understanding of

this compound.

Chemical and Physical Properties
The fundamental properties of 5-Methyl-5-nonanol are summarized in the tables below,

providing a ready reference for laboratory applications.

Table 1: General and Physical Properties
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Property Value Source

IUPAC Name 5-methylnonan-5-ol [1]

Synonyms
2-Butyl-2-hexanol, Di-n-butyl

methyl carbinol
[1][2][3]

CAS Number 33933-78-7 [1][2]

Molecular Formula C₁₀H₂₂O [1][2][3]

Molecular Weight 158.28 g/mol [1][2]

Density 0.82 g/cm³ [4]

Boiling Point 201.3 °C at 760 mmHg [4]

Refractive Index 1.434 [4]

logP (Octanol/Water) 3.11780 [4]

Table 2: Spectroscopic Data
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Spectrum Type Key Features Source

IR (Infrared)

Broad peak characteristic of an

O-H stretch (alcohol), peaks

for C-H stretching and

bending. Available on NIST

WebBook and PubChem.

[1][2]

Mass Spec (GC-MS)

Molecular ion peak and

fragmentation pattern

consistent with the structure.

Data available from NIST.

[1][2]

¹H NMR

Signals corresponding to the

different proton environments

in the molecule. Data available

on PubChem.

[1]

¹³C NMR

Signals corresponding to the

different carbon environments

in the molecule. Data available

on PubChem.

[1]

Synthesis of 5-Methyl-5-nonanol via Grignard
Reaction
The most common and efficient method for the synthesis of 5-Methyl-5-nonanol is the

Grignard reaction. This powerful organometallic reaction allows for the formation of a new

carbon-carbon bond. In this case, a Grignard reagent, butylmagnesium bromide, acts as a

nucleophile, attacking the electrophilic carbonyl carbon of a ketone, 2-hexanone. A subsequent

acidic workup protonates the resulting alkoxide to yield the final tertiary alcohol product.

Experimental Protocol
Materials:

Magnesium turnings
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1-Bromobutane

Anhydrous diethyl ether

2-Hexanone

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Iodine crystal (for initiation)

Procedure:

Preparation of the Grignard Reagent (Butylmagnesium Bromide):

A three-necked round-bottom flask, equipped with a reflux condenser, a dropping funnel,

and a nitrogen inlet, is flame-dried to ensure all moisture is removed.

Magnesium turnings are added to the flask, along with a small crystal of iodine to activate

the magnesium surface.

A solution of 1-bromobutane in anhydrous diethyl ether is added dropwise to the

magnesium suspension under a nitrogen atmosphere.

The reaction is initiated, if necessary, with gentle heating. The addition is continued at a

rate that maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional 30 minutes to

ensure the complete formation of the Grignard reagent.

Reaction with 2-Hexanone:

A solution of 2-hexanone in anhydrous diethyl ether is added dropwise to the freshly

prepared Grignard reagent at 0 °C (using an ice bath).

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the reaction proceeds to completion.
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Workup and Purification:

The reaction mixture is cooled in an ice bath and quenched by the slow, dropwise addition

of a saturated aqueous solution of ammonium chloride.

The resulting mixture is transferred to a separatory funnel, and the organic layer is

separated.

The aqueous layer is extracted twice with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be further purified by distillation to yield pure 5-Methyl-5-nonanol.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Methyl-5-nonanol via the

Grignard reaction.

Synthesis of 5-Methyl-5-nonanol

Starting Materials

Reaction Steps Products

1-Bromobutane

Formation of
Grignard ReagentMagnesium

2-Hexanone

Nucleophilic Addition

Butylmagnesium
bromide Aqueous WorkupAlkoxide intermediate 5-Methyl-5-nonanol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Methyl-5-nonanol.

Reaction Pathway
The chemical transformation occurring during the synthesis is depicted in the following

diagram.

Grignard Reaction Pathway

2-Hexanone +

1. Diethyl Ether

Butylmagnesium bromide

Magnesium alkoxide intermediate

5-Methyl-5-nonanol

2. H₃O⁺ (Workup)

Click to download full resolution via product page

Caption: Chemical pathway for the Grignard synthesis.

Conclusion
5-Methyl-5-nonanol serves as an excellent model for understanding the synthesis and

properties of tertiary alcohols. While it lacks a singular historical discovery narrative, its study
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provides valuable insights into fundamental organic synthesis methodologies that are critical for

the development of new chemical entities. This guide has provided the essential technical data

and a detailed experimental protocol to facilitate its synthesis and characterization in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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